Tetracenequinones
Tetracenequinones are a class of polycyclic aromatic hydrocarbons with significant structural complexity, featuring four fused benzenoid rings and additional quinone functionalities. These compounds exhibit unique electronic properties due to their conjugated system, making them interesting for applications in organic electronics, including organic solar cells, organic light-emitting diodes (OLEDs), and sensors. Tetracenequinones are known for their strong absorption in the visible spectrum and good stability, which contribute to their potential use as electron donors or acceptors in organic devices. Additionally, due to their structural versatility, tetracenequinones can be modified at various positions to tailor specific properties, enhancing their utility across a wide range of chemical and material sciences applications.

Structure | Chemical Name | CAS | MF |
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1,2,3,4,6,11-Hexahydro-5,12-dihydroxy-7-methoxy-4,6,11-trioxo-2-naphthacenecarboxylic Acid | 75694-21-2 | C20H14O8 |
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14-O-Acetyldaunomycinone | 29984-41-6 | C23H20O10 |
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8-Acetyl-6,10,11-trihydroxy-1-methoxy-5,12-naphthacenedione | 20982-41-6 | C21H14O7 |
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7-Deoxy Doxorubicin Aglycone (> 75%) | 38554-25-5 | C21H18O8 |
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Dianhydro Idarubicinaglycone | 84499-12-7 | C20H12O5 |
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daunomycin | 21794-55-8 | C21H18O8 |
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Doxorubicinolone, 90%(Mixture of Diastereomers) | 56149-23-6 | C21H20O9 |
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Doxorubicinone | 24385-10-2 | C21H18O9 |
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4-Demethyl Daunomycinone | 52744-22-6 | C20H16O8 |
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4-O-Desmethyldoxorubicinone | 65446-19-7 | C20H16O9 |
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8. Front cover
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Takaaki Miyamoto,Mai Kuribayashi,Satoshi Nagao,Yasuhito Shomura,Shun Hirota Chem. Sci., 2015,6, 7336-7342
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10. Back cover
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